Cas no 1237526-35-0 (tert-butyl cis-4-(aminomethyl)-3-fluoro-piperidine-1-carboxylate)

• Product Name: tert-butyl cis-4-(aminomethyl)-3-fluoro-piperidine-1-carboxylate
• CAS No: 1237526-35-0
• MF: C₁₁H₂₁FN₂O₂
• MW: 232.295046567917
• MDL: MFCD24850021
• CID: 4564156
• PubChem ID: 67374387
• Update Time: 2025-11-01

tert-butyl cis-4-(aminomethyl)-3-fluoro-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-rel-1-Boc-4-aminomethyl-3-fluoropiperidine
• tert-butyl (3R,4S)-4-(aminomethyl)-3-fluoropiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-(aMinoMethyl)-3-fluoro-, 1,1-diMethylethyl ester, (3R,4S)-rel
• PB38565
• SB20523
• (3R,4S)-tert-butyl 4-(aminomethyl)-3-fluoropiperidine-1-carboxylate
• cis-4-Aminomethyl-3-fluoropiperidine-1-carboxylic acid tert-butyl ester
• tert-butyl cis-4-(aminomethyl)-3-fluoro-piperidine-1-carboxylate
• SCHEMBL2351216
• 1237526-35-0
• MFCD24850021
• P14017
• starbld0048273
• AKOS030234019
• AS-51966
• CS-0053236
• 1932008-28-0

• MDL： MFCD24850021
• Inchi： 1S/C11H21FN2O2/c1-11(2,3)16-10(15)14-5-4-8(6-13)9(12)7-14/h8-9H,4-7,13H2,1-3H3/t8-,9-/m0/s1
• InChI Key： PWWDRFMQLZQJAY-IUCAKERBSA-N
• SMILES： F[C@H]1CN(C(=O)OC(C)(C)C)CC[C@H]1CN

Computed Properties

• Exact Mass: 232.15870608 g/mol
• Monoisotopic Mass: 232.15870608 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6
• Molecular Weight: 232.29

Additional information on tert-butyl cis-4-(aminomethyl)-3-fluoro-piperidine-1-carboxylate

Research Brief on tert-Butyl cis-4-(Aminomethyl)-3-fluoro-piperidine-1-carboxylate (CAS: 1237526-35-0): Key Advances and Applications

The compound tert-butyl cis-4-(aminomethyl)-3-fluoro-piperidine-1-carboxylate (CAS: 1237526-35-0) has garnered significant attention in recent chemical and pharmaceutical research due to its versatile applications in drug discovery and development. This fluorinated piperidine derivative serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the design of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies highlight its role in optimizing pharmacokinetic properties, such as blood-brain barrier permeability, while maintaining target specificity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. Researchers utilized tert-butyl cis-4-(aminomethyl)-3-fluoro-piperidine-1-carboxylate as a key chiral building block to introduce stereochemical control in the development of anxiolytic candidates. The fluorine atom at the 3-position was found to enhance metabolic stability by reducing cytochrome P450-mediated oxidation, while the tert-butyloxycarbonyl (Boc) protecting group facilitated selective deprotection during multi-step syntheses.

In cancer therapeutics, this compound has shown promise as a precursor for PARP (poly-ADP ribose polymerase) inhibitors. A recent patent application (WO2023056421) describes its incorporation into a new class of DNA repair inhibitors, where the cis-configuration and fluorination pattern were crucial for maintaining binding affinity to the PARP-1 active site. Molecular dynamics simulations revealed that the aminomethyl group participates in critical hydrogen bonding interactions with Asp766 and Tyr889 residues, while the fluorine atom modulates electron density in the piperidine ring to enhance target engagement.

Process chemistry advancements have also been reported for this compound. A 2024 publication in Organic Process Research & Development outlined a scalable asymmetric synthesis route starting from 3-fluoropyridine, achieving >99% enantiomeric excess through a biocatalytic transamination step. The reported method significantly improved upon previous routes by reducing metal catalyst usage and eliminating chromatography purifications, making the compound more accessible for industrial-scale pharmaceutical production.

Analytical characterization studies have provided deeper insights into the compound's physicochemical properties. Differential scanning calorimetry (DSC) and X-ray powder diffraction (XRPD) analyses confirm its crystalline nature with a melting point of 112-114°C. The fluorine atom introduces notable effects in ¹⁹F NMR spectroscopy (δ = -198.7 ppm in CDCl₃), serving as a valuable probe for reaction monitoring in complex synthetic pathways.

Emerging applications in radiopharmaceuticals have been explored, where the fluorine-18 labeled analog shows potential as a positron emission tomography (PET) tracer for neurodegenerative disease imaging. Preliminary in vivo studies in murine models demonstrate favorable brain uptake kinetics (2.5% ID/g at 30 minutes post-injection) and rapid clearance from non-target tissues, highlighting its potential for clinical translation in diagnostic imaging.

Recent safety evaluations (GHS classification) indicate that the compound requires careful handling as a Category 2 acute toxicity hazard (oral), necessitating proper engineering controls in laboratory settings. However, its stability under ambient conditions (≥24 months at -20°C under argon) makes it practical for long-term storage in medicinal chemistry workflows.

The growing body of research underscores tert-butyl cis-4-(aminomethyl)-3-fluoro-piperidine-1-carboxylate as a structurally privileged scaffold in modern drug discovery. Its unique combination of stereochemical control, metabolic stability enhancement, and synthetic versatility continues to drive innovation across multiple therapeutic areas, from CNS disorders to oncology. Future research directions may explore its incorporation into covalent inhibitors or bifunctional molecules leveraging the reactive aminomethyl group for targeted drug delivery systems.